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Application of Isononyl Alcohol in High-
Performance Plasticizers
Introduction

Isononyl alcohol is a crucial C9 oxo alcohol that serves as a primary feedstock for the
production of high-performance, high-molecular-weight plasticizers.[1] The most prominent
among these is Diisononyl Phthalate (DINP), an ester formed through the reaction of isononyl
alcohol and phthalic anhydride. DINP is a versatile and cost-effective primary plasticizer,
principally for polyvinyl chloride (PVC), where it imparts flexibility, durability, and longevity.[2]

Due to its higher molecular weight and branched structure compared to traditional plasticizers
like Di(2-ethylhexyl) phthalate (DOP), DINP offers significant performance advantages. These
include lower volatility, superior resistance to aging and heat, and reduced migration.[3][4]
These characteristics make DINP an excellent choice for demanding applications such as
automotive interiors, wire and cable insulation, flooring, and roofing membranes, where long-
term stability and performance are critical.[5] This document provides a detailed overview of
DINP's performance, protocols for its synthesis and evaluation, and visual representations of
key processes.

Performance Data: DINP vs. DOP

Diisononyl Phthalate (DINP) is frequently used as a substitute for Di(2-ethylhexyl) phthalate
(DOP) in many flexible PVC applications due to its superior performance characteristics and
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more favorable regulatory profile.[6] The primary advantages of DINP stem from its higher

molecular weight (418.6 g/mol ) compared to DOP (390.6 g/mol ), which leads to enhanced

permanence and durability.[7]

The following tables summarize the typical physical properties of the neat plasticizers and their

performance in a standard flexible PVC formulation.

Table 1: Typical Physical Properties of Neat Plasticizers

. DOP (Di-2-

DINP (Diisononyl
Property ethylhexyl Test Method

Phthalate)

phthalate)

Molecular Weight (

418.61 390.56
g/mol)

Clear, colorless oily Clear, colorless oily )
Appearance o o Visual

liquid liquid
Specific Gravity

~0.975 ~0.985 JIS K-6751
(20°C/20°C)
Flash Point (°C) ~210- 235 ~205 JIS K-6751
Vapor Pressure (20°C, )

6.0x 107> Higher than DINP
Pa)
Viscosity (20°C,

~76 - 82 ~57 ASTM D445
mPa-s)

Note: Values are typical and may vary slightly between manufacturers.

Table 2: Performance Comparison in Flexible PVC Compound (Typical Formulation: 100 phr

PVC, 50 phr Plasticizer)
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Performance Metric DINP-based PVC DOP-based PVC Test Method
Hardness (Shore A) 80 -85 78 - 83 ASTM D2240
Tensile Strength
~19-22 ~20-23 ASTM D638 / D882
(MPa)
Elongation at Break
%) ~300 - 350 ~320 - 380 ASTM D638 / D882
0
Volatility / Weight Loss
~5.4 ~12.0 ASTM D1203 / D2288
(%)
Low-Temp. Flexibility
. -40 to -50 -35t0 -45 ASTM D746
Q)
Migration Resistance Higher Lower ISO 177
Aging & Heat ]
] Superior Good -
Resistance
Extraction Resistance ]
Superior Good ASTM D1239

(oils, water)

Note: Performance data is formulation-dependent. The table provides a general comparison.

Key Processes and Mechanisms
Synthesis of Diisononyl Phthalate (DINP)

DINP is synthesized via an esterification reaction between isononyl alcohol and phthalic
anhydride. This process typically involves heating the reactants in the presence of a catalyst,
such as a titanium or tin-based compound, and continuously removing the water produced
during the reaction to drive it to completion.
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Caption: Synthesis of Diisononyl Phthalate (DINP) via esterification.

Mechanism of PVC Plasticization

In rigid PVC, the long polymer chains are tightly packed and held together by strong
intermolecular forces (dipole-dipole interactions between C-Cl bonds), restricting their

movement. Plasticizer molecules, like DINP, intersperse themselves between these PVC
chains. The polar ester groups of the plasticizer interact with the polar sites on the PVC,
effectively shielding the polymer chains from each other and reducing the intermolecular forces.
This separation increases the "free volume" and allows the polymer chains to slide past one

another more easily, resulting in a flexible and softer material.
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Sample Preparation

1. Compounding
Mix PVC resin, plasticizer (DINP),
stabilizers, and other additives.

}

2. Milling & Molding
Process the compound on a two-roll mill.
Compression mold into sheets of defined thickness.

)

3. Conditioning
Condition molded sheets at 23+2°C and
50£10% relative humidity for = 40 hours.

4. Specimen Cutting
Cut conditioned sheets into standardized
specimen shapes for each test.

= y4 N <
Ast Specimensﬁest Specimen\l’est Specimeer’est Specimens

erformance Testl

Tensile Propertles Volatlllty Mlgratlon Low- Temp Brittleness
(ASTM D638 / D882) (ASTM D1203) (1SO 177) (ASTM D746)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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